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2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol 2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol
Brand Name: Vulcanchem
CAS No.: 217792-89-7
VCID: VC20758878
InChI: InChI=1S/C22H32O5/c1-22-9-8-15-16(18(22)6-7-21(22)27-13-25-3)5-4-14-10-20(26-12-24-2)19(23)11-17(14)15/h10-11,15-16,18,21,23H,4-9,12-13H2,1-3H3/t15-,16+,18-,21-,22-/m0/s1
SMILES: CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)O)OCOC
Molecular Formula: C22H32O5
Molecular Weight: 376.5 g/mol

2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol

CAS No.: 217792-89-7

Cat. No.: VC20758878

Molecular Formula: C22H32O5

Molecular Weight: 376.5 g/mol

* For research use only. Not for human or veterinary use.

2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol - 217792-89-7

Specification

CAS No. 217792-89-7
Molecular Formula C22H32O5
Molecular Weight 376.5 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-3,17-bis(methoxymethoxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-2-ol
Standard InChI InChI=1S/C22H32O5/c1-22-9-8-15-16(18(22)6-7-21(22)27-13-25-3)5-4-14-10-20(26-12-24-2)19(23)11-17(14)15/h10-11,15-16,18,21,23H,4-9,12-13H2,1-3H3/t15-,16+,18-,21-,22-/m0/s1
Standard InChI Key XXXVHIQGIYOGRK-HIFDQRORSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OCOC)CCC4=CC(=C(C=C34)O)OCOC
SMILES CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)O)OCOC
Canonical SMILES CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)O)OCOC

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